FMK-9a
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Overview
Description
FMK-9a is an autophagin-1 inhibitor . It exhibits inhibitory effects on ATG4B , a cysteine protease involved in the autophagy pathway. Specifically, FMK-9a irreversibly binds to the more reactive thiol group of Cys74 , located at the catalytic site of ATG4B, leading to the inactivation of ATG4B’s proteolytic activity .
Chemical Reactions Analysis
FMK-9a’s chemical reactivity centers around its interaction with ATG4B. The covalent bond formed between FMK-9a and Cys74 inactivates ATG4B, disrupting autophagosome formation and autophagy .
Physical And Chemical Properties Analysis
- Clearance : High human and mouse liver microsome clearances (13.9 and 70 mL/kg per minute, respectively) .
Scientific Research Applications
Caspase-Mediated Apoptosis Imaging : FMK-9a, when combined with a near-infrared fluorochrome (IR780), forms a probe for imaging caspase-9 in cells undergoing apoptosis. This probe, IR780-FMK, has been successfully used to image prostate cancer DU145 cells, demonstrating its potential in cell imaging and cancer research (Luan et al., 2011).
Autophagy Induction : A study on FMK-9a revealed its ability to suppress ATG4B activity, a key player in autophagy, with an IC50 of 260 nM. Intriguingly, FMK-9a can induce autophagy independently of its ATG4B inhibitory activity, suggesting that it may play multiple roles in the autophagy process (Chu et al., 2018).
Peptidyl Mono-Fluoromethyl Ketones Synthesis and Applications : A review on peptidyl mono-fluoromethyl ketones (FMKs) highlights their potential as protease inhibitors and chemical probes. This review provides insights into the synthesis methods and key applications of FMKs in chemical biology and medicinal chemistry, which would include FMK-9a (Lloyd et al., 2020).
Future Directions
properties
IUPAC Name |
N-[(2S)-1-[(3-fluoro-2-oxopropyl)amino]-1-oxo-3-phenylpropan-2-yl]naphthalene-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21FN2O3/c24-14-18(27)15-25-23(29)21(13-16-7-2-1-3-8-16)26-22(28)20-12-6-10-17-9-4-5-11-19(17)20/h1-12,21H,13-15H2,(H,25,29)(H,26,28)/t21-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMVOHHPQIAPYHG-NRFANRHFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)NCC(=O)CF)NC(=O)C2=CC=CC3=CC=CC=C32 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@@H](C(=O)NCC(=O)CF)NC(=O)C2=CC=CC3=CC=CC=C32 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21FN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 127020966 |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.